Cas no 896269-46-8 (N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide)

• Product Name: N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide
• CAS No: 896269-46-8
• MF: C₁₇H₁₅N₃O₅S₂
• MW: 405.44810128212
• CID: 6532505
• Update Time: 2025-07-23

N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide
• NUZCWKCVYOKHLH-ISLYRVAYSA-N

• Inchi： 1S/C17H15N3O5S2/c1-3-19-13-9-8-11(20(22)23)10-14(13)26-17(19)18-16(21)12-6-4-5-7-15(12)27(2,24)25/h4-10H,3H2,1-2H3/b18-17-
• InChI Key： NUZCWKCVYOKHLH-ZCXUNETKSA-N
• SMILES： C(/N=C1/N(CC)C2=CC=C([N+]([O-])=O)C=C2S/1)(=O)C1=CC=CC=C1S(C)(=O)=O

Additional information on N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide

Introduction to N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide (CAS No. 896269-46-8)

N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 896269-46-8, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The benzothiazole core structure, combined with the nitro and methanesulfonyl substituents, suggests a multifaceted chemical profile that may contribute to its biological activity.

The benzothiazole scaffold is a well-known pharmacophore in drug discovery, frequently incorporated into molecules targeting various therapeutic areas. Its aromatic system and heterocyclic nature provide a stable framework for further functionalization, making it a versatile platform for designing novel compounds. In particular, the presence of the nitro group (NO₂) can influence the electronic properties of the molecule, potentially affecting its reactivity and binding interactions with biological targets.

The ethyl substituent at the 3-position of the benzothiazole ring adds another layer of complexity to the molecule's structure. This substitution can alter the spatial orientation of functional groups, influencing both the compound's solubility and its ability to interact with biological receptors. Additionally, the methanesulfonyl group (SO₂NH₂) at the 2-position introduces a polar moiety that may enhance binding affinity or modulate pharmacokinetic properties.

Recent research in medicinal chemistry has highlighted the importance of optimizing such structural features to achieve desired biological outcomes. The compound N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide exemplifies this trend, as its design likely incorporates lessons learned from previous studies involving similar scaffolds. For instance, modifications to the benzothiazole ring have been shown to impact both potency and selectivity in target-based assays.

In vitro studies have begun to explore the potential of this compound as a lead candidate for further development. Initial assays have shown promising activity against certain enzymatic targets, suggesting that it may have therapeutic relevance in areas such as inflammation or infectious diseases. The nitro group, in particular, has been implicated in modulating redox-sensitive pathways, which could be exploited for therapeutic gain.

The synthesis of N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide represents a sophisticated application of organic chemistry techniques. The construction of the benzothiazole core requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Additionally, introducing the nitro and methanesulfonyl groups necessitates precise control over functional group transformations to avoid unwanted side products.

Advances in computational chemistry have also played a role in understanding the properties of this compound. Molecular modeling studies can predict binding modes and interactions with biological targets, providing valuable insights before experimental validation. These predictions are particularly useful for guiding structural optimization efforts aimed at improving potency and reducing off-target effects.

The potential applications of N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide extend beyond traditional pharmaceutical uses. Its unique chemical profile may make it suitable for use as an intermediate in more complex synthetic pathways or as a tool compound for biochemical research. The ability to fine-tune its properties through structural modifications offers a flexible approach for developing next-generation therapeutics.

Ongoing research is expected to further elucidate the mechanisms by which this compound exerts its effects. By combining experimental data with computational modeling, scientists can build a comprehensive understanding of its biological activity and develop strategies for maximizing its therapeutic potential. This interdisciplinary approach is crucial for translating laboratory discoveries into viable drug candidates.

In conclusion, N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide (CAS No.896269-46^-8) is a compound with significant promise in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.